Cas no 2171304-41-7 (2-{4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}propanoic acid)

• Product Name: 2-{4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}propanoic acid
• CAS No: 2171304-41-7
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6089593
• PubChem ID: 165722008
• Update Time: 2025-06-14

2-{4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}propanoic acid
• 2171304-41-7
• 2-{4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]phenyl}propanoic acid
• EN300-1549198

• Inchi： 1S/C28H28N2O5/c1-17(15-26(31)30-20-13-11-19(12-14-20)18(2)27(32)33)29-28(34)35-16-25-23-9-5-3-7-21(23)22-8-4-6-10-24(22)25/h3-14,17-18,25H,15-16H2,1-2H3,(H,29,34)(H,30,31)(H,32,33)/t17-,18?/m1/s1
• InChI Key： KSMSFGAEZMKSRA-QNSVNVJESA-N
• SMILES： O(C(N[C@H](C)CC(NC1C=CC(=CC=1)C(C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-{4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}propanoic acid

Research Update on 2-{4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}propanoic acid (CAS: 2171304-41-7)

In recent years, the compound 2-{4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}propanoic acid (CAS: 2171304-41-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug development, peptide synthesis, and targeted therapeutics. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the propanoic acid moiety makes it a versatile intermediate in organic synthesis and bioconjugation strategies.

Recent studies have focused on the synthesis and optimization of this compound to enhance its stability, solubility, and reactivity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route for 2171304-41-7, which improved yield and purity while reducing the number of steps required. The researchers employed a combination of solid-phase peptide synthesis (SPPS) and solution-phase techniques to achieve these results. The study also highlighted the compound's role as a key building block in the development of peptide-based therapeutics, particularly for targeting protein-protein interactions implicated in cancer and inflammatory diseases.

Another significant advancement was reported in a 2024 study published in Bioorganic & Medicinal Chemistry Letters, which explored the use of 2171304-41-7 as a linker molecule in antibody-drug conjugates (ADCs). The researchers demonstrated that the compound's ability to form stable amide bonds with both the antibody and the cytotoxic payload made it an ideal candidate for ADC development. The study also noted that the Fmoc group could be selectively removed under mild conditions, allowing for further functionalization of the conjugate. These findings have important implications for the design of next-generation ADCs with improved efficacy and reduced off-target effects.

In addition to its applications in drug development, 2171304-41-7 has also been investigated for its potential in diagnostic imaging. A recent preprint on bioRxiv described the use of this compound as a radiolabeling precursor for positron emission tomography (PET) imaging. The researchers successfully incorporated fluorine-18 into the molecule, creating a radiotracer capable of targeting specific biomarkers in tumor tissues. Preliminary in vivo studies showed promising uptake and retention in tumor models, suggesting its utility in non-invasive cancer diagnostics.

Despite these advancements, challenges remain in the large-scale production and application of 2171304-41-7. Issues such as cost-effectiveness, scalability, and regulatory approval need to be addressed to fully realize its potential. However, the growing body of research on this compound underscores its importance in the chemical biology and pharmaceutical fields. Future studies are expected to explore its use in other therapeutic areas, such as neurodegenerative diseases and infectious diseases, as well as its potential in combination therapies.

In conclusion, 2-{4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}propanoic acid (CAS: 2171304-41-7) represents a valuable tool in modern drug discovery and development. Its versatility, combined with recent advancements in synthesis and application, positions it as a key player in the next generation of therapeutics and diagnostics. Continued research and collaboration across academia and industry will be essential to unlocking its full potential.